Cas no 667437-60-7 (5-Cyclopropyl-4-isopropyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-Cyclopropyl-4-isopropyl-4H-1,2,4-triazole-3-thiol
• CAS No: 667437-60-7
• MF: C₈H₁₃N₃S
• MW: 183.273919820786
• MDL: MFCD03423479
• CID: 1073124
• PubChem ID: 3534354
• Update Time: 2025-05-20

5-Cyclopropyl-4-isopropyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropyl-4-isopropyl-4H-1,2,4-triazole-3-thiol
• DTXSID00393409
• 3-cyclopropyl-4-propan-2-yl-1H-1,2,4-triazole-5-thione
• VS-05966
• 667437-60-7
• 5-cyclopropyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol
• AKOS003313113
• AT31125
• CS-0322687
• MFCD03423479
• ALBB-003234
• BBL017224
• STK442457

• MDL： MFCD03423479
• Inchi： 1S/C8H13N3S/c1-5(2)11-7(6-3-4-6)9-10-8(11)12/h5-6H,3-4H2,1-2H3,(H,10,12)
• InChI Key： OGJCKPKUGAEGKI-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2CC2)N1C(C)C

Computed Properties

• Exact Mass: 183.08301860g/mol
• Monoisotopic Mass: 183.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59.7Ų

Additional information on 5-Cyclopropyl-4-isopropyl-4H-1,2,4-triazole-3-thiol

5-Cyclopropyl-4-isopropyl-4H-1,2,4-triazole-3-thiol (CAS No. 667437-60-7): An Overview of a Promising Heterocyclic Compound

5-Cyclopropyl-4-isopropyl-4H-1,2,4-triazole-3-thiol (CAS No. 667437-60-7) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of 1,2,4-triazoles, which are known for their diverse biological properties and applications in drug discovery.

The chemical structure of 5-Cyclopropyl-4-isopropyl-4H-1,2,4-triazole-3-thiol is characterized by a 1,2,4-triazole ring substituted with a cyclopropyl group at the 5-position and an isopropyl group at the 4-position. The thiol group (-SH) at the 3-position adds to its reactivity and potential for forming coordination complexes with various metal ions. This combination of functional groups provides a versatile platform for exploring its biological activities and potential therapeutic applications.

Recent studies have highlighted the potential of 5-Cyclopropyl-4-isopropyl-4H-1,2,4-triazole-3-thiol in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases. Additionally, its ability to modulate immune responses has been investigated in animal models, where it demonstrated significant anti-inflammatory effects without causing significant toxicity.

Another area of interest is the antiviral activity of 5-Cyclopropyl-4-isopropyl-4H-1,2,4-triazole-3-thiol. Research has indicated that this compound can inhibit the replication of several viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action appears to involve interference with viral entry and replication processes, making it a potential lead compound for the development of antiviral drugs.

In the realm of cancer research, 5-Cyclopropyl-4-isopropyl-4H-1,2,4-triazole-3-thiol has shown promise as an anticancer agent. Studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The compound appears to target multiple signaling pathways involved in cell proliferation and survival, making it a potential candidate for further development as an anticancer drug.

The pharmacokinetic properties of 5-Cyclopropyl-4-isopropyl-4H-1,2,4-triazole-3-thiol have also been investigated. In preclinical studies, it exhibited favorable oral bioavailability and stability in biological systems. These properties are crucial for its potential use as an orally administered therapeutic agent. However, further research is needed to optimize its pharmacokinetic profile and ensure its safety and efficacy in clinical settings.

The synthetic route for 5-Cyclopropyl-4-isopropyl-4H-1,2,4-triazole-3-thiol involves several well-established chemical reactions. The synthesis typically begins with the formation of a 1,2,4-triazole ring through a multi-step process involving azide formation and subsequent cycloaddition reactions. The introduction of the cyclopropyl and isopropyl groups can be achieved through selective substitution reactions under controlled conditions. This synthetic approach allows for the production of high-purity compounds suitable for both research and pharmaceutical applications.

In conclusion, 5-Cyclopropyl-4-isopropyl-4H-1,2,4-triazole-3-thiol (CAS No. 667437-60-7) is a promising heterocyclic compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover new insights into its mechanisms of action and optimize its use as a therapeutic agent in various medical conditions.